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Compound of Interest

Compound Name: Ethambutol dihydrochloride

Cat. No.: B7790668

Ethambutol Dihydrochloride: A Technical Guide
for Researchers

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the physicochemical properties and mechanism of action of Ethambutol
Dihydrochloride is paramount for its effective application in the study of Mycobacterium
tuberculosis and other susceptible mycobacteria. This guide provides core technical data,
outlines a common experimental protocol, and visualizes the compound's mechanism of action
to support laboratory investigations.

Core Physicochemical Data

Precise calculations for experimental assays begin with accurate molecular data. The
fundamental properties of Ethambutol Dihydrochloride are summarized below.
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Property Value Citation(s)
Molecular Formula C10H26CI2N202 [1112][3]
Molecular Weight 277.23 g/mol [1][2]13]
CAS Number 1070-11-7 [11[2][3]

Ethambutol HCI, 2,2'-(1,2-
Synonyms Ethanediyldiimino)bis-1- [11[3114]
butanol dihydrochloride

Mechanism of Action

Ethambutol Dihydrochloride is a bacteriostatic agent that specifically targets the synthesis of
the mycobacterial cell wall.[5] Its primary mechanism involves the inhibition of the enzyme
arabinosyl transferase.[6] This enzyme is crucial for the polymerization of arabinose into
arabinogalactan, a key component of the mycobacterial cell wall.[5] By disrupting the formation
of the arabinogalactan layer, ethambutol compromises the integrity of the cell wall, leading to
increased permeability and ultimately inhibiting bacterial growth.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethambutol-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Ethambutol-Hydrochloride
https://www.chemscene.com/1070-11-7.html
https://www.scbt.com/p/ethambutol-dihydrochloride-1070-11-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1256512.htm
https://en.wikipedia.org/wiki/Ethambutol
https://www.bocsci.com/resources/ethambutol-definition-mechanism-of-action-and-application.html
https://www.benchchem.com/product/b7790668#ethambutol-dihydrochloride-molecular-formula-and-weight-for-calculations
https://www.benchchem.com/product/b7790668#ethambutol-dihydrochloride-molecular-formula-and-weight-for-calculations
https://www.benchchem.com/product/b7790668#ethambutol-dihydrochloride-molecular-formula-and-weight-for-calculations
https://www.benchchem.com/product/b7790668#ethambutol-dihydrochloride-molecular-formula-and-weight-for-calculations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7790668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

